Cas no 179128-93-9 (2-Propenoic acid, 3-[3,4-bis(phenylmethoxy)phenyl]-, (2E)-)

• Product Name: 2-Propenoic acid, 3-[3,4-bis(phenylmethoxy)phenyl]-, (2E)-
• CAS No: 179128-93-9
• MF: C₂₃H₂₀O₄
• MW: 360.402506828308
• CID: 1374827
• PubChem ID: 5949893
• Update Time: 2025-04-20

2-Propenoic acid, 3-[3,4-bis(phenylmethoxy)phenyl]-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[3,4-bis(phenylmethoxy)phenyl]-, (2E)-
• 54429-62-8
• NSC146870
• SCHEMBL5848038
• AKOS005166914
• STL223936
• CS-0356892
• (2E)-3-[3,4-bis(benzyloxy)phenyl]prop-2-enoicacid
• 179128-93-9
• CHEMBL4548000
• 3,4-dibenzyloxycinnamic acid
• 3-(3,4-Bis(benzyloxy)phenyl)acrylic acid
• (2E)-3-[3,4-bis(benzyloxy)phenyl]prop-2-enoic acid
• (E)-3-(3,4-Bis(benzyloxy)phenyl)acrylic acid
• NSC-146870
• (E)-3-[3,4-bis(phenylmethoxy)phenyl]prop-2-enoic acid

• Inchi： 1S/C23H20O4/c24-23(25)14-12-18-11-13-21(26-16-19-7-3-1-4-8-19)22(15-18)27-17-20-9-5-2-6-10-20/h1-15H,16-17H2,(H,24,25)/b14-12+
• InChI Key： HXUKHSXNXWMNGH-WYMLVPIESA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC(/C=C/C(=O)O)=CC=C1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 360.1362
• Monoisotopic Mass: 360.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76